Cas no 1795424-95-1 (N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-4-methylthiophene-2-carboxamide)

• Product Name: N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-4-methylthiophene-2-carboxamide
• CAS No: 1795424-95-1
• MF: C₁₄H₁₈N₂O₂S
• MW: 278.3699
• CID: 5346039
• Update Time: 2025-10-20

N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-4-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-hydroxy-3-(1-methylpyrrol-2-yl)propyl]-4-methylthiophene-2-carboxamide
• N-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)-4-methylthiophene-2-carboxamide
• N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-4-methylthiophene-2-carboxamide

• Inchi： 1S/C14H18N2O2S/c1-10-8-13(19-9-10)14(18)15-6-5-12(17)11-4-3-7-16(11)2/h3-4,7-9,12,17H,5-6H2,1-2H3,(H,15,18)
• InChI Key： KYVCAAFWOHQMGS-UHFFFAOYSA-N
• SMILES： S1C([H])=C(C([H])([H])[H])C([H])=C1C(N([H])C([H])([H])C([H])([H])C([H])(C1=C([H])C([H])=C([H])N1C([H])([H])[H])O[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 1.6
• Topological Polar Surface Area: 82.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-4-methylthiophene-2-carboxamide

N-[3-Hydroxy-3-(1-Methyl-1H-Pyrrol-2-Yl)Propyl]-4-Methylthiophene-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1795424-95-1, known as N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-4-methylthiophene-2-carboxamide, is a complex organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest in both academic and industrial settings.

N-[3-Hydroxy-3-(1-Methyl-1H-Pyrrol-2-Yl)Propyl]-4-Methylthiophene-2-Carboxamide is characterized by its intricate molecular architecture, which includes a pyrrole ring, a thiophene moiety, and a hydroxyl group. These structural elements contribute to its diverse functional properties. Recent studies have highlighted its potential as a bioactive compound, particularly in the context of enzyme inhibition and cellular signaling modulation.

One of the most notable aspects of this compound is its interaction with biological systems. Research conducted in 2023 has demonstrated its ability to inhibit specific kinases, which are crucial in various cellular processes. This finding underscores its potential as a lead compound in drug discovery efforts targeting diseases such as cancer and neurodegenerative disorders.

Moreover, the methylthiophene component of the molecule has been shown to exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related conditions. The integration of this moiety with the pyrrole ring further enhances its bioavailability and stability, making it a promising candidate for therapeutic applications.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of the compound, ensuring its suitability for large-scale production.

Recent advancements in computational chemistry have also provided deeper insights into the molecular dynamics of N-[3-Hydroxy-3-(1-Methyl-1H-Pyrrol-2-Yl)Propyl]-4-Methylthiophene-2-Carboxamide. Molecular docking studies have revealed its binding affinity towards key proteins involved in inflammatory pathways, suggesting its role in anti-inflammatory therapies.

The compound's hydroxyl group plays a critical role in its solubility and interactions with biological membranes. This feature is essential for its pharmacokinetic profile, influencing how it is absorbed, distributed, metabolized, and excreted within the body.

Furthermore, the presence of the pyrrole ring introduces aromaticity and conjugation into the molecule, enhancing its electronic properties. This attribute not only contributes to its stability but also opens avenues for applications in materials science, such as in the development of novel sensors or electronic devices.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on evaluating the safety and efficacy of this compound in preclinical models. These studies have provided encouraging results, paving the way for potential clinical trials in the near future.

In conclusion, N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-4-methylthiophene-2-carboxamide (CAS No. 1795424-95-) represents a significant advancement in chemical research. Its unique structure, coupled with promising biological activities, positions it as a valuable asset in both therapeutic development and materials innovation.